Samarium-144
Description
Structure
2D Structure
Properties
CAS No. |
14981-82-9 |
|---|---|
Molecular Formula |
Sm |
Molecular Weight |
143.91201 g/mol |
IUPAC Name |
samarium-144 |
InChI |
InChI=1S/Sm/i1-6 |
InChI Key |
KZUNJOHGWZRPMI-VENIDDJXSA-N |
SMILES |
[Sm] |
Isomeric SMILES |
[144Sm] |
Canonical SMILES |
[Sm] |
Synonyms |
144Sm isotope Samarium-144 Sm-144 isotope |
Origin of Product |
United States |
Nuclear Structure and Intrinsic Properties of Samarium 144
Ground State Characteristics of Samarium-144 Nucleus
Nuclear Spin and Parity of this compound
The ground state of the this compound nucleus is characterized by a nuclear spin of 0 and a positive parity, denoted as 0⁺. chemlin.orgperiodictable.comperiodictable.com This is a common feature for even-even nuclei, where all protons and neutrons are paired up, resulting in zero total angular momentum.
Nuclear Charge Radii Measurements and Isotope Shifts in this compound
The nuclear charge radius of this compound has been determined through various experimental techniques, including muonic atom X-rays and electron scattering. A consistent value for the root-mean-square (rms) charge radius is approximately 4.9524 femtometers. chemlin.orgvirginia.edu
Isotope shift measurements, which probe the changes in nuclear charge radii between different isotopes of an element, have been extensively performed for the samarium isotopic chain. optica.orgaps.orgcapes.gov.br These studies reveal a systematic increase in the charge radius with increasing neutron number. The isotope shifts between ¹⁴⁴Sm and other samarium isotopes provide crucial information about the evolution of nuclear size and shape across the isotopic chain. aps.orgresearchgate.net
Table 1: Ground State Properties of this compound
| Property | Value |
|---|---|
| Nuclear Spin | 0 periodictable.comresearchgate.net |
| Parity | + periodictable.comperiodictable.com |
| RMS Charge Radius (fm) | 4.9524(34) chemlin.org |
| Natural Abundance (%) | 3.08(4) chemlin.org |
Equilibrium Nuclear Deformation Parameters of this compound
The equilibrium shape of a nucleus is described by deformation parameters. For this compound, which is considered a spherical nucleus, the equilibrium quadrupole deformation parameter (β₂) is close to zero. bjp-bg.comsympnp.org This indicates a nearly spherical shape in its ground state. However, theoretical models suggest a gradual transition from a spherical shape in ¹⁴⁴Sm to a deformed shape in heavier samarium isotopes. aps.org
Role of Magic Neutron Number (N=82) in this compound Stability and Structure
The stability and structure of this compound are profoundly influenced by the fact that it has a neutron number (N) of 82. This is a "magic number" in nuclear physics, corresponding to a closed neutron shell. wikipedia.orgresearchgate.net This closed shell configuration leads to enhanced stability, making ¹⁴⁴Sm a stable isotope. wikipedia.org The magic number N=82 contributes to the spherical shape of the ¹⁴⁴Sm nucleus in its ground state and influences the energy levels of its excited states. worldscientific.comkit.edu
Excited States and Level Schemes of this compound
Beyond the ground state, the nucleus of ¹⁴⁴Sm can exist in various excited states. The study of these states and their decay patterns, known as the level scheme, provides deeper insights into the nuclear structure.
Low-Lying Collective Excitations in this compound
The low-lying excited states in this compound are primarily of a collective nature, meaning they involve the coherent motion of many nucleons. dergipark.org.tr These excitations are characteristic of a nucleus with a closed shell, exhibiting vibrational patterns. The level scheme of ¹⁴⁴Sm has been studied through various nuclear reactions, including Coulomb excitation and inelastic neutron scattering. aps.orgiaea.orgosti.gov
Experimental and theoretical studies have identified several low-lying excited states. iaea.org For instance, the first excited state is a 2⁺ state, which is a typical feature of collective quadrupole vibrations in spherical even-even nuclei. The energy of this state and the transition probabilities to and from it are key observables used to test nuclear models. bjp-bg.comresearchgate.net Higher-lying states, including those with negative parity, have also been investigated, revealing a complex interplay of single-particle and collective degrees of freedom. iaea.org
Table 2: Selected Low-Lying Excited States in this compound
| Excitation Energy (keV) | Spin and Parity (J^π) |
|---|---|
| 1660.1 | 2⁺ |
| 2190.9 | 3⁻ |
| 2323.6 | 6⁺ |
| 2441.7 | 4⁺ |
| 2697.8 | 1⁻ |
Note: This table presents a selection of well-established low-lying levels. The complete level scheme of ¹⁴⁴Sm is more complex and includes numerous other states.
High-Energy Collective Excitations and Giant Resonances in this compound
The study of collective excitations in atomic nuclei, such as giant resonances, provides crucial insights into the fundamental properties of nuclear matter. In ¹⁴⁴Sm, these high-energy phenomena are of particular interest due to its spherical and magic neutron number nature.
The Isoscalar Giant Monopole Resonance (ISGMR), often referred to as the "breathing mode" of the nucleus, is a compressional mode of excitation that provides direct information about nuclear incompressibility. d-nb.infoosti.gov In the spherical nucleus of ¹⁴⁴Sm, the ISGMR has been a subject of extensive theoretical and experimental investigation. d-nb.infoarxiv.orgresearchgate.net
Studies utilizing the Skyrme random-phase-approximation (RPA) have been employed to investigate the ISGMR in the samarium isotopic chain, including the spherical ¹⁴⁴Sm. d-nb.infoarxiv.org These investigations show that for spherical nuclei like ¹⁴⁴Sm, the ISGMR presents as a single, well-defined peak. d-nb.info This is in contrast to deformed samarium isotopes, where the resonance broadens and splits into a two-peak structure due to coupling with the quadrupole giant resonance. d-nb.infoarxiv.org
The centroid energies of the ISGMR in ¹⁴⁴Sm have been calculated using various Skyrme-type effective nucleon-nucleon interactions within the Hartree-Fock-based random phase approximation theory. researchgate.net Comparisons between theoretical calculations and experimental data from facilities like Texas A&M University (TAMU) and the Research Center for Nuclear Physics (RCNP) at Osaka University have been made, though some discrepancies between the experimental results have been noted. d-nb.inforesearchgate.net
The High-Energy Octupole Resonance (HEOR) is another important collective excitation mode. Research on the HEOR in ¹⁴⁴Sm suggests a smaller effective mass (m/m ≈ 0.7-0.8) compared to what is inferred from other giant resonances like the ISGMR, ISGDR, and ISGQR (m/m ≈ 0.8-0.9). researchgate.netresearchgate.net This has prompted calls for more precise measurements of the HEOR to better determine the effective mass in this nucleus. researchgate.netresearchgate.net
The Pygmy Dipole Resonance (PDR) is a low-lying electric dipole (E1) response that has been interpreted as an oscillation of excess neutrons against a proton-neutron saturated core. researchgate.nettlabs.ac.za As a spherical nucleus, ¹⁴⁴Sm serves as a crucial reference point for understanding the influence of deformation on the PDR by comparing its properties to those of deformed samarium isotopes like ¹⁵⁴Sm. tlabs.ac.zawits.ac.za
Inelastic scattering of alpha particles at 120 MeV has been used to investigate the isoscalar responses of ¹⁴⁴Sm. wits.ac.za In these experiments, the PDR region was excited, and the E1 multipolarity of the transitions was confirmed through angular correlation measurements between the scattered alpha particles and coincident gamma rays. wits.ac.za The total exclusive cross-section for the population of pygmy states in ¹⁴⁴Sm was measured to be 24.3 ± 3.8 mb/sr. wits.ac.za
Theoretical predictions based on the Relativistic Quasiparticle Time Blocking Approximation (RQTBA) have been compared with these experimental results. While there was good agreement with the total measured cross-section, the fragmentation observed in the experiment for ¹⁴⁴Sm was underestimated by the calculations. wits.ac.za
Nuclear Level Densities and Statistical Properties of this compound
The nuclear level density (NLD) is a statistical property that describes the number of energy levels per unit of excitation energy. It is a critical input for models of nuclear reactions. researchgate.netresearchgate.net The study of the NLD in the samarium isotopic chain, from the spherical ¹⁴⁴Sm to the well-deformed isotopes, provides a systematic understanding of how nuclear structure evolves with deformation. tlabs.ac.za
The Oslo Method is a technique used to experimentally determine the NLD and gamma-ray strength function from particle-gamma coincidence data. tlabs.ac.za While specific data for ¹⁴⁴Sm using this method is part of a broader systematic study of samarium isotopes, the focus is often on the evolution towards deformed nuclei. tlabs.ac.za Theoretical approaches, such as the Shell Model Monte Carlo (SMMC) method, have been used to calculate state densities. epj-conferences.org For a spherical nucleus like ¹⁴⁴Sm, any collectivity observed is expected to be vibrational. epj-conferences.org
Gamma-Ray Strength Functions in this compound
The gamma-ray strength function (γSF) is a measure of the average, reduced electromagnetic transition probability and is another key statistical property for understanding nuclear reactions. researchgate.netosti.gov It is closely related to the photoabsorption cross-section and is influenced by giant resonances. aip.org
Photoneutron cross-sections for ¹⁴⁴Sm have been investigated near the neutron emission threshold using quasi-monochromatic laser-Compton scattering gamma-rays. aip.org These measurements are important for probing the γSF in the vicinity of the neutron threshold. aip.org The experimental data for ¹⁴⁴Sm(γ,n)¹⁴³Sm reaction shows the average neutron energy as a function of the incident gamma-ray beam energy. aip.org
Theoretical calculations of the M1 gamma-ray strength functions in the samarium isotopic chain have been performed using the configuration-interaction shell model, combining the Shell Model Monte Carlo (SMMC) and the Separable RPA (SRPA) or SPA methods. epj-conferences.org These studies have been instrumental in identifying a low-energy enhancement (LEE) in the M1 γSFs of heavier, deformed samarium isotopes. osti.govepj-conferences.org The evolution of the γSF from spherical ¹⁴⁴Sm to deformed isotopes is a key area of research, as resonances like the PDR and Scissors Resonance are expected to be affected by changes in nuclear shape. tlabs.ac.za
Theoretical Models and Interpretations of this compound Nuclear Structure
A variety of theoretical models are employed to understand the nuclear structure of ¹⁴⁴Sm. Given its spherical nature and magic neutron number, shell models and related approaches are particularly relevant.
The Shell Model , in conjunction with many-body methods like the Shell Model Monte Carlo (SMMC) , has been used to study properties like collectivity and state densities in the samarium isotope chain. epj-conferences.org For ¹⁴⁴Sm, these models describe a nucleus where collectivity is primarily vibrational. epj-conferences.org
The Random Phase Approximation (RPA) and its variants, such as the Quasiparticle RPA (QRPA) , built upon a Hartree-Fock-Bogoliubov (HFB) framework with Skyrme interactions , are essential for describing collective excitations like giant resonances. d-nb.infoarxiv.orgresearchgate.netresearchgate.netresearchgate.net These models have been applied to study the ISGMR in ¹⁴⁴Sm, showing a single peak characteristic of a spherical nucleus. d-nb.info They are also used to analyze photoneutron data and constrain γ-ray strength functions. researchgate.netresearchgate.net
For the Pygmy Dipole Resonance, the Relativistic Quasiparticle Time Blocking Approximation (RQTBA) has been used to predict cross-sections which are then compared to experimental data. wits.ac.za
The Interacting Boson Model (IBM) has been used to describe the transition from vibrational (as seen in nuclei near ¹⁴⁴Sm) to rotational behavior in heavier samarium isotopes. bjp-bg.com
Finally, statistical models like TALYS are used to analyze reaction cross-sections, incorporating nuclear structure inputs such as level densities and gamma-ray strength functions derived from the aforementioned models and experimental data. researchgate.netuni-koeln.de
Shell Model Calculations for this compound
The nuclear shell model is a fundamental theoretical framework for understanding the structure of atomic nuclei. In this model, nucleons (protons and neutrons) are arranged in discrete energy levels, or shells, analogous to the electron shells in atoms. The stability of ¹⁴⁴Sm is attributed to its closed neutron shell at N=82.
Recent shell-model calculations have demonstrated considerable success in describing the level scheme of ¹⁴⁴Sm up to an excitation energy of 3.2 MeV. iaea.org These calculations are essential for interpreting experimental data and understanding the nature of excited states. For instance, shell-model calculations have been used to predict the low-energy M1 (magnetic dipole) strength in nuclei like ¹⁴⁴Sm. researchgate.net
A powerful computational technique within this framework is the Shell-Model Monte Carlo (SMMC) method. SMMC enables calculations in model spaces that are too large for conventional diagonalization methods. Studies of samarium isotopes using SMMC have provided microscopic insights into the transition from vibrational to rotational collectivity as the neutron number changes. aps.orgarxiv.org For these calculations, a typical model space includes the 0g₇/₂, 1d₅/₂, 1d₃/₂, 2s₁/₂, 0h₁₁/₂, and 1f₇/₂ orbitals for protons, and the 0h₁₁/₂, 0h₉/₂, 1f₇/₂, 1f₅/₂, 2p₃/₂, 2p₁/₂, 0i₁₃/₂, and 1g₉/₂ orbitals for the N=82 neutrons. aps.org The SMMC method has been successfully used to calculate state densities for samarium isotopes, showing good agreement with experimental data. aps.orgarxiv.org
The Interacting Boson Model (IBM), which can be viewed as a truncation of the full shell model, has also been applied to the samarium isotopic chain. It effectively describes the collective properties by treating pairs of nucleons as bosons. The IBM has been instrumental in phenomenologically analyzing the transition from the vibrational SU(5) symmetry limit to the rotational SU(3) limit in samarium isotopes with mass numbers greater than 144. bjp-bg.com
Collective Model Interpretations of this compound Excitation Modes
Collective models describe nuclear properties that arise from the coherent motion of many nucleons, such as vibrations and rotations of the nucleus as a whole. For ¹⁴⁴Sm, which is considered nearly spherical due to its magic neutron number, collective excitations are primarily vibrational.
The samarium isotopes provide a classic example of a shape transition from spherical vibrational nuclei to deformed rotational nuclei. While ¹⁴⁴Sm is spherical, heavier isotopes like ¹⁵⁴Sm are well-deformed. The SMMC approach has been used to study this crossover from vibrational to rotational collectivity. aps.orgarxiv.org The interpretation of excitation modes in this region can be complex, with some theories suggesting the coexistence of different shapes even within the same nucleus. bjp-bg.com
Theoretical interpretations of the excitation spectrum of samarium isotopes have also considered distinct modes of excitation, such as isoscalar and isovector modes. uio.no In the Geometric Collective Model, the collective motion is described by the geometric shape of the nucleus. This model, along with the IBM, has been used to reproduce the properties of yrast (lowest energy for a given angular momentum) states in the region. bjp-bg.com
Density Functional Theory (DFT) Applications for this compound
Nuclear Density Functional Theory (DFT) is a powerful quantum mechanical method used to investigate the ground-state and excited-state properties of many-body systems like atomic nuclei. msu.edu It aims to describe the nucleus using its density as the fundamental quantity, which is computationally less demanding than dealing with the full many-body wavefunction.
Covariant density functional models, which are a relativistic formulation of DFT, have been applied to study the ground-state properties of the samarium isotopic chain, including ¹⁴⁴Sm. sympnp.org These models, such as the density-dependent meson-exchange model (DD-ME) and the density-dependent point-coupling model (DD-PC), have shown good agreement with experimental data for properties like binding energies. sympnp.org For the magic neutron nucleus ¹⁴⁴Sm, the discrepancy between the calculated binding energy and experimental values is less than 3 MeV, which is a relative difference of less than 0.3%. sympnp.org
The Skyrme-Hartree-Fock-Bogoliubov (HFB) approach is a widely used non-relativistic DFT method. It employs an effective interaction (the Skyrme force) to model the complex nuclear forces and is used to study nuclear properties across the entire nuclear chart. msu.edu This method is foundational for more advanced calculations like the Quasiparticle Random Phase Approximation (QRPA).
Relativistic Mean Field (RMF) Model Investigations of this compound
The Relativistic Mean Field (RMF) model is a specific implementation of nuclear DFT that is based on a relativistic framework. worldscientific.com A key advantage of the RMF model is that the spin-orbit interaction, which is crucial for explaining the nuclear shell structure and magic numbers, arises naturally from the formalism. worldscientific.com
The RMF model has been extensively used to study the bulk properties of samarium isotopes from A=128 to A=208. worldscientific.com These studies calculate fundamental properties such as binding energy, nuclear radii, and quadrupole deformation. worldscientific.com Different parameterizations of the effective nucleon-nucleon interaction, such as NL3*, PK1, and NL-SH, are used in these calculations. sympnp.orgworldscientific.com The RMF model is equally applicable to both spherical and deformed nuclei, making it well-suited for studying the shape transitions in the samarium isotopic chain. worldscientific.com
Calculations using a constrained RMF model with the NL3* interaction reproduce the experimental binding energy of ¹⁴⁴Sm to within 3 MeV. sympnp.org RMF theory has also been successfully used to calculate the single-proton energy levels for ¹⁴⁴⁻¹⁵⁸Sm, showing good agreement with other theoretical models. researchgate.net
| Model | Interaction | Calculated Property | Deviation from Experiment | Reference |
|---|---|---|---|---|
| RMF | NL3* | Binding Energy | < 3 MeV | sympnp.org |
| Covariant DFT | DD-ME, DD-PC | Binding Energy | < 3 MeV | sympnp.org |
Quasiparticle Random Phase Approximation (QRPA) with Skyrme and Gogny Functionals for this compound
The Quasiparticle Random Phase Approximation (QRPA) is a theoretical method built upon the HFB framework to describe small-amplitude collective excitations in nuclei. arxiv.orgtu-darmstadt.de It is particularly effective for studying giant resonances and beta-decay properties. The calculations rely on effective interactions, with Skyrme and Gogny forces being two of the most common choices in non-relativistic models. researchgate.netmdpi.com
The combination of HFB with QRPA using either Skyrme or Gogny functionals has proven to be a powerful tool for analyzing nuclear structure. For instance, photoneutron cross-sections for isotopes in the rare-earth region, including ¹⁴⁴Sm, have been analyzed using the TALYS reaction code with inputs from both Skyrme HFB+QRPA (using the BSk7 interaction) and axially symmetric deformed Gogny HFB+QRPA (using the D1M interaction) models. researchgate.netuio.no These microscopic models for the E1 gamma-ray strength function have been shown to significantly improve the agreement between theoretical predictions and experimental data. researchgate.net
These models are capable of providing a consistent description of nuclear properties. The D1M + QRPA model, for example, allows for a consistent treatment of axially symmetric deformations. uio.no While QRPA models are generally successful in predicting the energies of collective states, they can be further refined to better describe the damping (or width) of these states. researchgate.netuio.no The general findings from these phenomenological QRPA calculations are comparable to results from other advanced theoretical frameworks. arxiv.orgtu-darmstadt.de
Nuclear Reactions Involving Samarium 144
Neutron-Induced Reactions on Samarium-144
Neutron-induced reactions are crucial for understanding nucleosynthesis, reactor physics, and fundamental nuclear properties. This compound, with its closed neutron shell, presents a unique case for such studies.
The thermal neutron capture cross section (σ_c) is a measure of the probability that a nucleus will capture an incident neutron of thermal energy. For ¹⁴⁴Sm, this value has been determined through experiments involving the irradiation of highly enriched samples in high-flux nuclear reactors. tandfonline.comtandfonline.com
Measurements conducted using mass spectrographic assays on irradiated ¹⁴⁴Sm samples, with cobalt as a flux monitor, have yielded a thermal neutron capture cross section (σ_c2200) of 1.64 ± 0.10 barns (b). tandfonline.comtandfonline.comosti.gov This experimental value is considered more precise than earlier measurements, which reported values as high as 85 ± 55 b and as low as 0.03 b, and a theoretical calculation of 0.99 b. tandfonline.com The reaction proceeds as follows:
¹⁴⁴Sm + n → ¹⁴⁵Sm + γ
| Parameter | Value | Reference |
| Thermal Neutron Capture Cross Section (σ_c2200) | 1.64 ± 0.10 b | tandfonline.comtandfonline.comosti.gov |
| Calculated Thermal Cross Section (Lane-Lynn theory) | 0.99 b | tandfonline.com |
The neutron capture resonance integral (I_c) quantifies the neutron capture probability in the epithermal or resonance energy region. It is a critical parameter in reactor calculations. For ¹⁴⁴Sm, the resonance integral has been measured experimentally and also calculated based on resonance parameters.
Experimental measurements using cadmium filters in a nuclear reactor have determined the capture resonance integral to be 2.38 ± 0.17 b. tandfonline.comtandfonline.comosti.gov In separate studies, analyses of neutron capture and transmission measurements from 0.5 eV to 500 keV were used to determine resonance parameters. aps.orgosti.gov From these parameters, a capture resonance integral was calculated to be 1.7 ± 0.1 b. aps.orgosti.gov The discrepancy between the measured and calculated values highlights the complexities in evaluating resonance data. aps.orgosti.gov
| Parameter | Value | Reference |
| Measured Resonance Integral (I_c) | 2.38 ± 0.17 b | tandfonline.comtandfonline.comosti.gov |
| Calculated Resonance Integral | 1.7 ± 0.1 b | aps.orgosti.gov |
Fast neutron reactions, where the incident neutron has kinetic energy in the MeV range, are important for applications in nuclear engineering and for understanding nuclear structure. The ¹⁴⁴Sm(n,α)¹⁴¹Nd reaction, which produces an alpha particle and the stable isotope Neodymium-141, has been a subject of experimental investigation. epj-conferences.orgjinr.ruepj-conferences.org
Cross sections for this reaction have been measured at various neutron energies using Van de Graaff accelerators to produce monoenergetic neutrons. epj-conferences.orgjinr.ru In these experiments, a twin-gridded ionization chamber is often used to detect the emitted alpha particles. epj-conferences.orgjinr.ru The results are crucial for validating nuclear reaction models, such as TALYS, and evaluated nuclear data libraries like JEF-2.2. epj-conferences.orgepj-conferences.org For instance, at neutron energies of 4.0, 5.0, and 6.0 MeV, the measured cross sections were found to be in general agreement with TALYS-1.6 code calculations and support the data in the JEF-2.2 library. epj-conferences.orgepj-conferences.org Another significant fast neutron reaction studied is the ¹⁴⁴Sm(n,2n)¹⁴³gSm reaction. researchgate.net
The following table presents a selection of measured cross sections for the ¹⁴⁴Sm(n,α)¹⁴¹Nd reaction at different fast neutron energies.
| Incident Neutron Energy (MeV) | Cross Section (mb) | Reference |
| 4.0 | 0.97 ± 0.08 | epj-conferences.org |
| 5.0 | 1.83 ± 0.15 | epj-conferences.org |
| 5.5 | 3.51 ± 0.28 | jinr.ru |
| 6.0 | 4.39 ± 0.35 | epj-conferences.org |
| 6.5 | 6.77 ± 0.54 | jinr.ru |
| 14.8 | 11.2 ± 0.9 | researchgate.net |
Photoneutron reactions, specifically the (γ,n) reaction, occur when a nucleus absorbs a high-energy photon (gamma-ray) and subsequently emits a neutron. These reactions are essential for nuclear astrophysics, particularly in understanding the p-process (photodisintegration process) responsible for the formation of certain proton-rich nuclei. researchgate.netiaea.org
The photoneutron cross sections for ¹⁴⁴Sm have been measured near the neutron emission threshold using quasi-monochromatic laser-Compton scattering γ-rays. researchgate.netaip.org These modern experiments have found that the photoneutron cross sections are approximately 20% to 37% lower than previously existing data. researchgate.netresearchgate.net The data from these experiments are analyzed using reaction codes like TALYS to refine models of γ-ray strength functions, which are crucial for calculating reaction rates in astrophysical environments. researchgate.netresearchgate.net The average energy of neutrons from the ¹⁴⁴Sm(γ,n)¹⁴³Sm reaction increases as the incident γ-ray energy rises above the reaction threshold. aip.org
Charged-Particle Induced Reactions on this compound
Reactions induced by charged particles such as protons (p), deuterons (d), and alpha particles (α) are fundamental tools for probing the structure of the nucleus, including its excited states and collective properties.
Inelastic scattering occurs when an incident particle transfers some of its kinetic energy to the target nucleus, leaving the nucleus in an excited state. The scattered particle then exits with lower energy. Studying the angular distributions and cross sections of these scattered particles provides detailed information about the energy levels, spin, and parity of the nuclear states. iaea.org
(p,p') Reactions: The ¹⁴⁴Sm(p,p') reaction has been studied using proton beams at various energies. An experiment with 22 MeV protons was used to investigate states up to 4 MeV in excitation energy, with the results compared to distorted-wave and coupled-channels calculations to understand direct and sequential strength distributions. iaea.org At higher energies, 1.04 GeV protons have been used to study elastic and inelastic scattering, deducing neutron transition strengths for specific energy levels in ¹⁴⁴Sm. iaea.org
(d,d') Reactions: Inelastic deuteron (B1233211) scattering, (d,d'), has been employed to populate excited states in samarium isotopes. saip.org.za These experiments, often involving particle-γ coincidence measurements, are used to extract properties like the nuclear level density and γ-strength function, which are important for understanding nuclear structure evolution. saip.org.za
(α,α') Reactions: The inelastic scattering of alpha particles has been used to investigate the isoscalar response of ¹⁴⁴Sm. wits.ac.za In an experiment using a 120 MeV alpha particle beam, the total exclusive cross section for populating the pygmy dipole resonance region in ¹⁴⁴Sm was measured to be 24.3 ± 3.8 mb/sr. wits.ac.za These experiments provide insight into collective excitation modes in the nucleus. wits.ac.zaosti.gov
Nucleosynthesis and Astrophysical Relevance of Samarium 144
Production Mechanisms of Samarium-144 in Stellar Environments
This compound (¹⁴⁴Sm) is a proton-rich, stable isotope of samarium. wikipedia.orgslideshare.net Its formation in stellar environments is attributed to specific nucleosynthetic processes that differ from those responsible for the majority of heavier elements.
p-Process Nucleosynthesis of this compound
The primary mechanism for the production of ¹⁴⁴Sm is the p-process, a series of nuclear reactions that occur in explosive stellar environments such as core-collapse supernovae. wikipedia.orgusra.educaltech.edu The p-process, also known as the gamma-process, involves the photodisintegration of pre-existing, heavier seed nuclei from the s-process and r-process pathways. researchgate.netqucosa.dequcosa.de
In the intense, high-temperature (around 2-3 gigakelvins) and photon-rich environment of a supernova, a sequence of (γ,n), (γ,p), and (γ,α) reactions removes neutrons, protons, and alpha particles from these seed nuclei. researchgate.netqucosa.dequcosa.de This process drives the nuclear flow towards the proton-rich side of the valley of beta stability, producing the so-called p-nuclei, of which ¹⁴⁴Sm is a classic example. wikipedia.orgcaltech.eduamazonaws.com Specifically, the production of ¹⁴⁴Sm is sensitive to the branching ratio between (γ,n) and (γ,α) reactions on ¹⁴⁸Gd. pnas.orguni-koeln.de Some models also propose the production of ¹⁴⁴Sm from ¹⁴⁶Sm through a gamma-neutron chain reaction at high energies and temperatures. iaea.orgresearchgate.net
Constraints on s-Process and r-Process Pathways from Samarium Isotopic Abundances
The isotopic composition of samarium in various celestial objects provides crucial constraints on the slow (s-process) and rapid (r-process) neutron-capture processes. aanda.org Samarium has seven naturally occurring isotopes, with ¹⁴⁴Sm being a p-only isotope, meaning it is not produced by the s- or r-processes. usra.eduaanda.org In contrast, isotopes like ¹⁴⁸Sm and ¹⁵⁰Sm are considered s-only, while ¹⁵⁴Sm is r-only. usra.edu Other isotopes have contributions from both the r- and s-processes. usra.edu
This distinct nucleosynthetic origin of samarium isotopes allows for the deconvolution of the relative contributions of the s- and r-processes to the elemental abundance of samarium in stars. aanda.org By analyzing the abundance ratios of different samarium isotopes, astrophysicists can test and refine models of stellar nucleosynthesis. aanda.orgnasa.gov For instance, the observed abundances of s-process-dominated isotopes can be compared with theoretical predictions from stellar models to understand the conditions within Asymptotic Giant Branch (AGB) stars, the primary site of the s-process. aanda.orgnasa.govannualreviews.org Similarly, the abundances of r-process isotopes provide insights into the violent environments of events like neutron star mergers or certain types of supernovae. nasa.govannualreviews.orgaanda.org The distinct signature of ¹⁴⁴Sm, isolated from these neutron capture processes, serves as a vital anchor point in these analyses.
Cosmochemical Significance of this compound Isotopic Ratios
The isotopic ratios involving ¹⁴⁴Sm are of profound importance in cosmochemistry, particularly for dating geological materials and understanding the early history of the Solar System.
This compound as a Non-Radiogenic Reference Isotope in Sm-Nd Isotopic Dating
In the widely used samarium-neodymium (Sm-Nd) isotopic dating method, ¹⁴⁴Sm plays a crucial role as a stable, non-radiogenic reference isotope. slideshare.netwikipedia.org The Sm-Nd dating system is based on the alpha decay of the long-lived radioactive isotope ¹⁴⁷Sm to ¹⁴³Nd. fiveable.meebsco.com To determine the age of a rock or mineral, geochemists measure the isotopic ratios of samarium and neodymium.
The isochron method, a graphical technique, plots the ratio of the radiogenic daughter isotope ¹⁴³Nd to a non-radiogenic neodymium isotope (typically ¹⁴⁴Nd) against the ratio of the parent isotope ¹⁴⁷Sm to the same non-radiogenic neodymium isotope. wikipedia.orgfiveable.meebsco.com While ¹⁴⁴Nd is the conventional normalizing isotope for neodymium, ¹⁴⁴Sm is essential for accurately determining the concentration of ¹⁴⁷Sm. geoscienceworld.org Because mass spectrometers measure isotopic ratios rather than absolute abundances, the abundance of ¹⁴⁷Sm is determined relative to the stable ¹⁴⁴Sm. This makes the precise measurement of ¹⁴⁴Sm fundamental to the entire Sm-Nd dating methodology.
Implications for Early Solar System Chronometry through ¹⁴⁶Sm/¹⁴⁴Sm Ratios
The ratio of the now-extinct, short-lived p-process radionuclide ¹⁴⁶Sm (half-life of approximately 68 or 103 million years) to the stable ¹⁴⁴Sm provides a powerful chronometer for events in the early Solar System. nih.govsissa.itpnas.org ¹⁴⁶Sm decays to ¹⁴²Nd, and variations in the ¹⁴²Nd/¹⁴⁴Nd ratio in meteorites and planetary materials are indicative of the initial abundance of ¹⁴⁶Sm at the time of their formation. caltech.eduusra.edu
By measuring the ¹⁴²Nd anomalies and the Sm/Nd ratio in ancient materials like meteorites, scientists can infer the initial ¹⁴⁶Sm/¹⁴⁴Sm ratio. pnas.orgresearchgate.net This ratio acts as a high-resolution clock for the first few hundred million years of Solar System history, allowing for the precise dating of planetary differentiation events, such as the formation of crusts and mantles on Earth, the Moon, and Mars. nih.govpnas.org The initial ¹⁴⁶Sm/¹⁴⁴Sm ratio for the Solar System has been a subject of intense research, with recent estimates converging around 0.0084, assuming a ¹⁴⁶Sm half-life of 103 million years. pnas.orgresearchgate.netifremer.fr This value is critical for anchoring the timeline of early planetary evolution.
Chemical Compound and Isotope Information
| Name | Formula/Symbol |
| This compound | ¹⁴⁴Sm |
| Samarium-146 | ¹⁴⁶Sm |
| Samarium-147 | ¹⁴⁷Sm |
| Samarium-148 | ¹⁴⁸Sm |
| Samarium-149 | ¹⁴⁹Sm |
| Samarium-150 | ¹⁵⁰Sm |
| Samarium-152 | ¹⁵²Sm |
| Samarium-154 | ¹⁵⁴Sm |
| Neodymium-142 | ¹⁴²Nd |
| Neodymium-143 | ¹⁴³Nd |
| Neodymium-144 | ¹⁴⁴Nd |
| Gadolinium-148 | ¹⁴⁸Gd |
| Neodymium | Nd |
| Samarium | Sm |
| Gadolinium | Gd |
Advanced Experimental Techniques in Samarium 144 Research
High-Resolution Gamma Spectroscopy for Samarium-144 Level Schemes
High-resolution gamma spectroscopy is a fundamental technique for constructing the nuclear level scheme of ¹⁴⁴Sm, which details the energies, spins, and parities of its excited states. This method relies on detecting gamma rays emitted during the decay of excited nuclei with high-purity germanium (HPGe) detectors, which offer excellent energy resolution. x-mol.netepa.gov
One key approach is the nuclear resonance fluorescence (NRF) or (γ,γ') reaction, where a nucleus is excited by a gamma-ray beam and its subsequent de-excitation gamma rays are measured. Studies using this reaction on ¹⁴⁴Sm have been used to deduce its decay scheme. osti.gov By measuring the angular distribution of the scattered gamma radiation, researchers can determine the spins of the low-lying levels. For instance, in one such experiment, the total radiation width of the 8995 keV resonant level in ¹⁴⁴Sm was determined to be 73 ± 15 MeV, with the transitions being predominantly of the E1 type. osti.gov
Another powerful method is high-resolution laser-induced fluorescence spectroscopy. This technique has been performed on ground-state transitions in samarium, including ¹⁴⁴Sm, using frequency-doubled Ti:sapphire lasers. researchgate.net These experiments yield precise measurements of isotope shifts and hyperfine structure constants, which provide information on the changes in the nuclear charge radius and electromagnetic moments between different isotopes. researchgate.net
| Wavelength (nm) | Energy (cm⁻¹) | Isotope Shift ¹⁵⁴Sm - ¹⁴⁴Sm (MHz) |
|---|---|---|
| 439.693 | 22736.6 | -3004.8 |
| 432.993 | 23088.5 | -3006.1 |
| 413.438 | 24179.8 | -3146.4 |
| 393.361 | 25414.0 | -3171.2 |
| 388.530 | 25730.4 | -3269.8 |
| 382.465 | 26138.6 | -3253.0 |
Particle-Gamma Coincidence Measurements for this compound Excited States
Particle-gamma coincidence measurements are a sophisticated technique used to study the excited states of nuclei with high selectivity. This method involves detecting an emitted gamma ray in coincidence with an outgoing particle from a nuclear reaction, such as inelastic scattering. This time correlation ensures that the detected gamma ray originates from the de-excitation of the nucleus of interest, allowing for a clean spectrum and unambiguous assignment of gamma transitions to specific excited states.
A prominent example is the use of inelastic alpha scattering, the (α,α′γ) reaction, to investigate the structure of ¹⁴⁴Sm. In experiments conducted at facilities like iThemba LABS, the K600 magnetic spectrometer is coupled with advanced detector arrays like the Ball of Germanium and LaBr detectors (BaGeL). researchgate.net This setup allows for the detection of the scattered alpha particles in coincidence with the gamma rays emitted from the excited ¹⁴⁴Sm nucleus. The resulting data, often visualized in a two-dimensional coincidence matrix, plots the gamma-ray energy against the excitation energy determined from the alpha particle's energy loss. researchgate.net This technique is particularly effective for studying collective excitation modes like the Pygmy Dipole Resonance (PDR). researchgate.net
The study of the ⁷Li + ¹⁴⁴Sm system also utilizes coincidence measurements to disentangle complex reaction channels. By detecting light particles, such as deuterons and alpha particles, in coincidence, researchers can identify and characterize specific reaction mechanisms, including non-capture breakup processes. conicet.gov.ar While not always focused on the structure of ¹⁴⁴Sm itself, these measurements are crucial for understanding the dynamics of reactions involving this isotope.
| Reaction Type | Description | Experimental Signature |
|---|---|---|
| Inelastic Scattering | ⁷Li excites ¹⁴⁴Sm and scatters off. | Detection of ⁷Li in coincidence with γ-rays from ¹⁴⁴Sm. |
| Non-Capture Breakup | ⁷Li breaks up into fragments (e.g., α + t) without fusing with the target. | Coincidence detection of breakup fragments. |
| Transfer followed by Breakup | A neutron is transferred from ⁷Li to ¹⁴⁴Sm, forming ⁶Li which then breaks up. | Dominantly deuteron-alpha coincidence events. conicet.gov.ar |
| Complete Fusion | ⁷Li fuses with ¹⁴⁴Sm, forming a compound nucleus. | Detection of evaporation residues and associated γ-rays. |
Mass Spectrographic Assays of Irradiated this compound Samples
Mass spectrographic assays of irradiated samples are a direct and powerful method for determining integral nuclear properties, such as neutron capture cross sections. The technique involves irradiating a highly enriched sample of ¹⁴⁴Sm in a known neutron flux, typically within a high-flux nuclear reactor, and then measuring the resulting change in isotopic composition using a mass spectrometer. osti.goviaea.org
In these experiments, samples of ¹⁴⁴Sm are often irradiated alongside a flux monitor material, such as cobalt, which has a well-known cross section. Some samples may be shielded with materials like cadmium to filter out thermal neutrons, allowing for the separate determination of the thermal cross section and the resonance integral (which represents the cross section for higher-energy neutrons). osti.gov After irradiation, the sample is chemically purified and analyzed in a thermal ionization mass spectrometer (TIMS). rsc.org This instrument precisely measures the ratios of different isotopes, allowing scientists to quantify the amount of ¹⁴⁵Sm (and other isotopes) produced from the capture of neutrons by ¹⁴⁴Sm.
This technique is particularly valuable for measuring the thermal neutron capture cross section (σ₀) and the resonance integral (I₀). These values are critical for reactor physics calculations and for understanding the nucleosynthesis of heavier elements.
| Parameter | Value (barns) | Description |
|---|---|---|
| Thermal Capture Cross Section (σc2200) | 1.64 ± 0.10 | Effective cross section for neutron capture at a standard thermal energy of 0.0253 eV. |
| Capture Resonance Integral (Ic) | 2.38 ± 0.17 | The integral of the capture cross section over the epithermal neutron energy range. |
Activation Techniques for this compound Reaction Cross Sections
The activation technique is a widely used experimental method for measuring the cross sections of various nuclear reactions involving ¹⁴⁴Sm. The process involves bombarding a ¹⁴⁴Sm target with a beam of particles (like protons, neutrons, or alpha particles), which "activates" the sample by producing radioactive product nuclei. The cross section is then determined by measuring the characteristic radiation (typically gamma rays) emitted during the decay of these product nuclei. iaea.orgepj-conferences.orgarxiv.org
Several key reactions important for the astrophysical p-process (which is thought to produce ¹⁴⁴Sm) have been studied using this method:
¹⁴⁴Sm(p,γ)¹⁴⁵Eu: The cross section for this proton-capture reaction has been measured at proton energies relevant to stellar environments. Enriched ¹⁴⁴Sm targets are irradiated with a proton beam, and the subsequent activity of the ¹⁴⁵Eu product (half-life of 5.93 days) is measured offline using a HPGe detector. iaea.orgepj-conferences.org
¹⁴⁴Sm(α,γ)¹⁴⁸Gd & ¹⁴⁴Sm(α,n)¹⁴⁷Gd: Alpha-capture reactions are also crucial for p-process network calculations. The ¹⁴⁴Sm(α,γ)¹⁴⁸Gd reaction has been studied by measuring the alpha activity of the long-lived ¹⁴⁸Gd product. researchgate.net The ¹⁴⁴Sm(α,n)¹⁴⁷Gd reaction is investigated by detecting the gamma radiation from the decay of the ¹⁴⁷Gd product. arxiv.org
¹⁴⁴Sm(n,2n)¹⁴³gSm: This reaction, which involves knocking two neutrons out of the nucleus, is studied using ~14 MeV neutrons. The Cyclic Activation Method (CAM) can be employed, where the sample is subjected to repeated short irradiations followed by measurements, to improve statistics for short-lived products. x-mol.net
The activation method provides essential data to constrain theoretical models used in astrophysics and other fields of nuclear science.
| Reaction | Energy Range | Product Measured | Significance | Reference |
|---|---|---|---|---|
| ¹⁴⁴Sm(p,γ)¹⁴⁵Eu | 2.6–6.8 MeV | ¹⁴⁵Eu (γ-decay) | Astrophysical p-process | epj-conferences.org |
| ¹⁴⁴Sm(n,2n)¹⁴³gSm | ~14 MeV | ¹⁴³gSm (γ-decay) | Fusion reactor technology, nuclear data | x-mol.net |
| ¹⁴⁴Sm(α,γ)¹⁴⁸Gd | 10.5–13.4 MeV | ¹⁴⁸Gd (α-decay) | Astrophysical p-process | researchgate.net |
| ¹⁴⁴Sm(α,n)¹⁴⁷Gd | 13–20 MeV | ¹⁴⁷Gd (γ-decay) | Astrophysical p-process, optical model potential | arxiv.org |
Quasi-Monochromatic Laser-Compton Scattering Gamma-Ray Systems for Photoneutron Studies of this compound
Photoneutron (γ,n) reactions on ¹⁴⁴Sm, where an incident gamma ray ejects a neutron from the nucleus, are investigated with high precision using quasi-monochromatic gamma-ray beams produced via Laser-Compton Scattering (LCS). This advanced technique, employed at facilities like the NewSUBARU synchrotron in Japan, involves scattering laser photons off a beam of relativistic electrons. aip.orgresearchgate.netaip.org The resulting back-scattered photons form a high-energy, narrowly-defined gamma-ray beam, whose energy can be tuned by changing the electron beam energy. u-hyogo.ac.jp
These highly controlled gamma-ray beams are directed onto a ¹⁴⁴Sm target. When a (γ,n) reaction occurs, the emitted neutrons are detected by a high-efficiency 4π neutron detector. By measuring the neutron yield as a function of the gamma-ray beam energy, the photoneutron cross section can be precisely determined, especially near the neutron emission threshold. aip.org
These measurements provide critical data for several areas:
Nuclear Astrophysics: The ¹⁴⁴Sm(γ,n)¹⁴³Sm reaction is a key photodisintegration reaction in the astrophysical p-process. Accurate cross-section data are needed to constrain models of p-nucleus production in supernovae. aip.orgresearchgate.net
Nuclear Structure: The data are used to probe the gamma-ray strength function (γSF), which describes the average response of the nucleus to electromagnetic radiation and is a crucial input for reaction models. researchgate.net
Recent measurements at NewSUBARU found photoneutron cross sections for samarium isotopes, including ¹⁴⁴Sm, to be 20%-37% lower than previously existing data, highlighting the importance of using these advanced techniques for generating high-quality nuclear data. researchgate.netu-hyogo.ac.jp
Resonance Ionization Mass Spectrometry (RIMS) for this compound
Resonance Ionization Mass Spectrometry (RIMS) is an ultra-sensitive and highly selective analytical technique that combines laser spectroscopy with mass spectrometry. mat-cs.comosti.gov It is exceptionally powerful for isotopic analysis of elements like samarium. The principle involves using multiple tunable lasers to excite and ionize atoms of a specific element in a step-wise manner. Because the laser wavelengths are precisely tuned to the unique atomic transition energies of the target element, RIMS can achieve near-perfect elemental selectivity. When coupled with a mass spectrometer, it also provides isotopic separation.
A crucial application of RIMS in the study of ¹⁴⁴Sm is the removal of isobaric interference. spiedigitallibrary.org ¹⁴⁴Sm has the same mass number as Neodymium-144 (¹⁴⁴Nd), a different element. In conventional thermal ionization mass spectrometry, this isobaric overlap makes it impossible to distinguish between the two. RIMS overcomes this problem by using lasers tuned to selectively ionize only samarium atoms, effectively making the neodymium atoms "invisible" to the mass spectrometer. This has enabled significantly more accurate measurements of samarium isotope ratios in mixed samples. spiedigitallibrary.org
RIMS is also used for high-resolution spectroscopy to investigate the atomic structure of ¹⁴⁴Sm. By scanning the laser frequency and recording the ion signal, researchers can perform two-color, three-step resonance ionization spectroscopy. This method has been used to identify new high-lying even-parity energy levels and to measure the isotope shift between ¹⁴⁴Sm and other samarium isotopes with high accuracy. researchgate.net
| Upper Level Energy (cm⁻¹) | Total Angular Momentum (J) | Isotope Shift ¹⁵⁴Sm - ¹⁴⁴Sm (mK) |
|---|---|---|
| 33261.2 | 1 | -3140 |
| 33355.7 | 2 | -3140 |
| 33400.9 | 2 | -3190 |
| 33543.1 | 2 | -3180 |
| 33698.8 | 3 | -3200 |
| 33898.7 | 3 | -3260 |
Utilization of Advanced Accelerator Facilities (e.g., OCL, ELI-NP) for this compound Experiments
Cutting-edge research on ¹⁴⁴Sm is intrinsically linked to the capabilities of advanced accelerator facilities worldwide. These centers provide the high-quality particle and gamma-ray beams necessary to perform the sophisticated experiments described in the preceding sections.
The Oslo Cyclotron Laboratory (OCL) at the University of Oslo is one such facility. uio.no Experiments at OCL have systematically investigated the entire samarium isotopic chain, from the near-spherical ¹⁴⁴Sm to the highly-deformed heavier isotopes. saip.org.za Using particle-gamma coincidence techniques with deuteron (B1233211) beams, researchers at OCL populate excited states and measure nuclear level densities and gamma-strength functions. This provides a comprehensive picture of how nuclear structure properties evolve with neutron number, with ¹⁴⁴Sm serving as a critical starting point. saip.org.za
The Extreme Light Infrastructure - Nuclear Physics (ELI-NP) facility in Romania represents the next generation of research tools for nuclear science. epj-conferences.orgresearchgate.net ELI-NP will feature a state-of-the-art Gamma Beam System (GBS) capable of producing gamma-ray beams with unprecedented brilliance and energy resolution. aip.org This will enable a new class of photoneutron experiments on isotopes like ¹⁴⁴Sm with much higher precision than is currently possible. aip.org The enhanced capabilities of ELI-NP will allow for detailed investigations of rare reaction channels and subtle features of nuclear structure, such as the Pygmy Dipole Resonance, which are essential for refining astrophysical models of nucleosynthesis. epj-conferences.org Preparatory experiments for the ELI-NP physics program are already being conducted at other accelerator labs to complement the future measurements. indico.global
Advanced Theoretical and Computational Methodologies for Samarium 144
Large-Scale Shell Model Calculations and Configuration Interaction for Samarium-144
Large-Scale Shell Model (LSSM) calculations represent a fundamental quantum mechanical approach to describe the structure of atomic nuclei. osti.gov The core principle of the shell model is that nucleons (protons and neutrons) occupy quantized energy levels, or shells, within the nucleus, analogous to electrons in atomic shells. osti.gov For a nucleus like this compound, which has 62 protons and 82 neutrons, the N=82 shell closure is a key feature. This makes it a semi-magic nucleus and a valuable case for shell model studies.
In LSSM, a model space is defined, which consists of an inert core of nucleons and a set of valence orbitals that the remaining nucleons can occupy. The interactions between these valence nucleons are described by an effective Hamiltonian. The configuration interaction (CI) method is then employed to solve the many-body Schrödinger equation within this model space. arxiv.org This involves constructing a Hamiltonian matrix for all possible configurations of the valence nucleons and diagonalizing it to obtain the energy eigenvalues (energy levels) and eigenvectors (wave functions) of the nucleus. mdpi.com
The complexity of these calculations grows exponentially with the number of valence nucleons and orbitals, necessitating significant computational resources and sophisticated numerical techniques like the Lanczos algorithm. mdpi.comarxiv.org For nuclei in the mass region of this compound, the model space can become exceptionally large, making full configuration interaction calculations challenging. mdpi.com Therefore, approximations and truncations are often necessary. These calculations can predict various properties, including energy spectra, electromagnetic transition probabilities, and spectroscopic factors, providing a powerful tool for interpreting experimental results and understanding nuclear shell evolution. github.ioresearchgate.net
Table 1: Illustrative Shell Model Parameters for Calculations near this compound This table presents a conceptual example of the parameters used in LSSM calculations for nuclei in this region.
| Parameter | Description | Example for Nuclei near Sm-144 |
| Inert Core | Closed shells of protons and neutrons not included in the calculation. | ⁵⁰Sn₁₀₀ (Z=50, N=50) or a core closer to Sm-144. |
| Valence Protons | Protons outside the closed core. For Sm (Z=62), this would be 12 protons. | Occupying orbitals like 1g₇/₂, 2d₅/₂, 3s₁/₂, 2d₃/₂, 1h₁₁/₂. |
| Valence Neutrons | Neutrons outside the closed core. For Sm-144 (N=82), this is a closed shell. Calculations often focus on neighboring isotopes. | For N>82, orbitals like 2f₇/₂, 3p₃/₂, 1h₉/₂, 3p₁/₂, 1i₁₃/₂. |
| Effective Interaction | The two-body interaction potential used between valence nucleons. | Empirically adjusted interactions or those derived from realistic nucleon-nucleon potentials (e.g., CD-Bonn). |
| Computational Method | Algorithm used to diagonalize the Hamiltonian matrix. | Thick-restart block Lanczos method. arxiv.org |
Coupled-Channels and Distorted-Wave Born Approximation (DWBA) for this compound Reactions
The Distorted-Wave Born Approximation (DWBA) and the Coupled-Channels (CC) formalism are theoretical models used to describe nuclear reactions, particularly direct reactions where a projectile interacts with a target nucleus over a very short time. fresco.org.ukuib.no
The DWBA is a first-order perturbation theory approach. It treats a nuclear reaction as a single-step process, where the projectile transitions directly from the entrance channel (initial state) to the exit channel (final state). fresco.org.ukuib.no The term "distorted waves" refers to the fact that the wave functions of the incoming and outgoing particles are not simple plane waves but are "distorted" by the average potential (optical potential) of the target and residual nuclei, respectively. fresco.org.uk DWBA is highly effective for analyzing reactions like single-nucleon transfer, such as (d,p) or (p,d), and certain inelastic scattering events. uib.no
However, when the interaction between the projectile and target is strong, multi-step processes can become significant, and the DWBA is no longer sufficient. uib.no This is where the Coupled-Channels formalism is required. CC calculations extend the DWBA by including intermediate steps, such as the inelastic excitation of the target nucleus before the main reaction occurs, or sequential nucleon transfers. uib.noaps.org In this method, a set of coupled differential equations describing the various reaction channels is solved simultaneously. This allows for the coherent addition of contributions from both one-step and multi-step pathways. uib.no For a nucleus like this compound, which has low-lying collective states, CC calculations are crucial for accurately describing inelastic scattering of projectiles like protons, deuterons, or alpha particles.
Table 2: Application of DWBA and Coupled-Channels to this compound Reactions
| Reaction Type | Theoretical Model | Information Obtained |
| Elastic Scattering (e.g., ¹⁴⁴Sm(p,p)¹⁴⁴Sm) | Optical Model | Determines the optical potential parameters, which describe the average interaction and are used as input for DWBA/CC. |
| Inelastic Scattering (e.g., ¹⁴⁴Sm(α,α')¹⁴⁴Sm*) | DWBA / Coupled-Channels | Probes collective states (vibrational, rotational). CC is needed for strong coupling to excited states. Provides information on nuclear deformation parameters. |
| One-Nucleon Transfer (e.g., ¹⁴⁴Sm(d,p)¹⁴⁵Sm) | DWBA | Identifies single-particle energy levels and determines spectroscopic factors, which measure the single-particle character of a nuclear state. |
| Two-Nucleon Transfer (e.g., ¹⁴⁴Sm(p,t)¹⁴²Sm) | DWBA | Investigates pairing correlations and two-particle configurations in the nuclear wave function. |
K-Matrix Formalism for Interference Effects in Samarium Autoionizing States
The K-matrix formalism is a theoretical tool used in scattering theory to handle situations with multiple, often overlapping, resonance states. uv.escurtismeyer.com Autoionizing states are highly excited states of an atom that lie above the ionization potential. These states are not stable and can decay by emitting an electron (autoionization) rather than a photon. iaea.org When several such states with the same quantum numbers are close in energy, they can interfere with each other, affecting the decay process.
The K-matrix relates to the more commonly known S-matrix (scattering matrix) and T-matrix (transition matrix). curtismeyer.com A key advantage of the K-matrix is that it is Hermitian (real and symmetric), which simplifies the enforcement of unitarity, a fundamental requirement of quantum scattering theory ensuring probability conservation. curtismeyer.com The formalism allows for the parameterization of the scattering process in terms of a sum over resonance poles. curtismeyer.com
For an element like Samarium, which has a complex electronic structure, the spectrum of autoionizing states can be very dense. The K-matrix approach provides a robust framework for analyzing the interference effects between these states. uv.es By fitting experimental data (such as photoionization cross-sections) to the K-matrix parameterization, one can extract key resonance parameters like their energies, widths, and decay couplings to various continuum channels. This provides a detailed picture of the electron correlation effects that give rise to these exotic atomic states.
Table 3: Key Components of K-Matrix Parameterization
| Component | Symbol | Description |
| K-Matrix | K | A real, symmetric matrix whose elements describe the coupling between different scattering channels via resonance states. curtismeyer.com |
| T-Matrix | T | The transition matrix, related to the K-matrix by T = K(I - iK)⁻¹. It is directly related to the scattering cross-section. curtismeyer.com |
| Resonance Mass/Energy | mα | The energy of the α-th resonance pole in the K-matrix representation. curtismeyer.com |
| Partial Decay Width | Γαi | Describes the strength of the decay of the α-th resonance into the i-th continuum channel (e.g., a specific ion state plus an electron). curtismeyer.com |
| Coupling Constant | gαi | The coupling constants that connect the resonance states to the decay channels in the K-matrix formulation. curtismeyer.com |
Microscopic Description of Collective Enhancement Factors in this compound Nuclear Level Densities
The nuclear level density (NLD) is a statistical measure of the number of excited states per unit of energy in a nucleus. It is a critical input for models of nuclear reactions, particularly those proceeding through a compound nucleus. At low excitation energies, the NLD is dominated by single-particle excitations. However, with increasing energy, collective modes of motion, such as rotations and vibrations, become important and can significantly increase the level density. This increase is quantified by a collective enhancement factor. sympnp.org
Microscopic models aim to calculate the NLD and its collective enhancement from the fundamental properties of the nucleus. arxiv.org One approach combines a finite-temperature self-consistent mean-field (SCMF) method with a collective Hamiltonian. arxiv.orgaps.org The process involves:
Calculating Intrinsic Level Density: The SCMF method, based on an energy density functional (EDF) and a pairing interaction, is used to determine the single-quasiparticle energy spectrum at a given temperature and deformation. arxiv.orgaps.org From this, the intrinsic (non-collective) level density is computed.
Determining Collective Properties: The same EDF is used to calculate the parameters of a collective Hamiltonian, such as the collective potential and inertia parameters, for quadrupole and sometimes octupole degrees of freedom. arxiv.orgaps.org
Calculating Collective Enhancement: The total NLD is found by convoluting the intrinsic density with the collective level density derived from the eigenstates of the collective Hamiltonian. aps.org This process microscopically determines the enhancement factor.
Studies using frameworks like the Interacting Boson Model (specifically IBA-2, which treats neutron and proton degrees of freedom separately) have calculated these enhancement factors for various Samarium isotopes. taylorfrancis.com These calculations show that for the Sm nuclei, there is a strong increase in the collective enhancement factor as the nuclear shape transitions from spherical towards an axially symmetric deformed shape. taylorfrancis.com This highlights the crucial role of nuclear deformation in determining the statistical properties of nuclei like this compound and its neighbors.
Table 4: Research Findings on Collective Enhancement in Samarium Isotopes
| Model/Framework | Key Finding for Samarium Isotopes | Reference |
| Interacting Boson Model (IBA-2) | A strong increase in the level density enhancement factor is observed as the isotopes approach an axially symmetric deformed shape. | taylorfrancis.com |
| Microscopic SCMF + Collective Hamiltonian | This method provides a consistent way to calculate both intrinsic level densities and collective enhancement factors from a single energy density functional. | arxiv.orgaps.org |
| Phenomenological Models | Collective enhancement is often included as a multiplicative factor that depends on the nuclear shape and fades out at higher excitation energies. | sympnp.org |
Future Research Directions and Unresolved Questions in Samarium 144 Studies
Refinement of Nuclear Structure Models and Parameters for Samarium-144
A primary focus of future research will be the continued refinement of nuclear structure models to better describe the properties of ¹⁴⁴Sm. While relativistic mean-field (RMF) theory has been employed to investigate the structure of samarium isotopes, further experimental data are needed to constrain and improve these models. sympnp.org Key areas for future investigation include:
Shell Model Calculations: More sophisticated shell model calculations with larger model spaces and improved effective interactions are necessary to accurately predict the level structure, transition probabilities, and other spectroscopic properties of ¹⁴⁴Sm.
Collective Model Parameters: For nuclei exhibiting collective behavior, such as the samarium isotopes, refining the parameters of the collective model is crucial. yale.edu This includes a better understanding of the transition from spherical to deformed shapes across the isotopic chain. yale.eduuio.no
Pairing Interactions: The role of pairing interactions, particularly in the context of the pairing-monopole and pairing-quadrupole states, requires further theoretical and experimental exploration. The splitting of these states in ¹⁴⁴Sm suggests a strong interplay between different nuclear modes that is not yet fully understood. osti.gov
A significant challenge lies in achieving a consistent description of both ground-state and excited-state properties. Future work will likely involve the development of more comprehensive theoretical frameworks that can simultaneously account for single-particle and collective degrees of freedom.
Precision Measurements of this compound Nuclear Reaction Cross Sections at Astrophysical Energies
The nucleosynthesis of ¹⁴⁴Sm is primarily attributed to the p-process, a series of photodisintegration reactions occurring in supernova explosions. iaea.orgusra.edu Accurate knowledge of the cross sections of the nuclear reactions involved is paramount for validating and refining p-process network calculations. Key future research directions in this area include:
(γ,n), (γ,p), and (γ,α) Reactions: Direct measurements of photodisintegration reaction cross sections on neighboring nuclei that lead to the production of ¹⁴⁴Sm are technically challenging. Therefore, indirect methods, such as studying the inverse capture reactions, are often employed. uni-koeln.de
Proton and Alpha Capture Reactions: High-precision measurements of the ¹⁴⁴Sm(p,γ)¹⁴⁵Eu and ¹⁴⁴Sm(α,γ)¹⁴⁸Gd reaction cross sections at energies relevant to the Gamow window are crucial. iaea.orgarxiv.org Recent experiments have provided valuable data, but further measurements at even lower energies are needed to reduce uncertainties in the astrophysical S-factors. uni-koeln.dearxiv.org
(α,n) Reactions: The ¹⁴⁴Sm(α,n)¹⁴⁷Gd reaction provides an additional channel to constrain the α-nucleus optical model potential (AOMP), which is a critical input for statistical model calculations of reaction rates. arxiv.orgresearchgate.net Recent measurements have helped to test various AOMP parametrizations. arxiv.org
The table below summarizes some of the key reactions and their importance in the context of ¹⁴⁴Sm studies.
| Reaction | Importance | Recent Findings/Future Needs |
| ¹⁴⁴Sm(p,γ)¹⁴⁵Eu | Constrains p-process models. arxiv.org | Cross-section measured at Gamow energies, but more data at the lowest energies are needed to improve S-factor calculations. arxiv.org |
| ¹⁴⁴Sm(α,γ)¹⁴⁸Gd | Crucial for understanding the p-process and the ¹⁴⁶Sm/¹⁴⁴Sm chronometer. uni-koeln.de | New measurements have provided higher precision data, but suggest a steeper increase in the S-factor at lower energies, necessitating further investigation. uni-koeln.de |
| ¹⁴⁴Sm(α,n)¹⁴⁷Gd | Provides constraints on the α-nucleus optical model potential. arxiv.orgresearchgate.net | Recent data have tested various optical potential models, but discrepancies with (α,γ) data remain. arxiv.orgresearchgate.net |
| ¹⁴⁸Gd(γ,α)¹⁴⁴Sm | Directly impacts the production of ¹⁴⁴Sm in the p-process. uni-koeln.de | Indirectly studied via the inverse reaction; direct measurements remain a significant experimental challenge. uni-koeln.de |
Exploration of Exotic Nuclear Excitations and Resonances in this compound
The study of exotic nuclear excitations in ¹⁴⁴Sm offers insights into the collective behavior of nuclei and the nature of the nuclear force. One area of particular interest is the Pygmy Dipole Resonance (PDR), a low-lying electric dipole (E1) response. wits.ac.zatlabs.ac.za Future research will focus on:
Characterizing the Pygmy Dipole Resonance: While the PDR has been observed in ¹⁴⁴Sm, its detailed structure and strength distribution require further investigation. wits.ac.za Comparing the PDR in the spherical ¹⁴⁴Sm with that in deformed samarium isotopes can elucidate the influence of nuclear deformation on this excitation mode. wits.ac.zatlabs.ac.za
Isoscalar and Isovector Nature: The PDR is understood to have a mixed isospin character. tlabs.ac.za Employing a variety of probes, such as inelastic scattering of alpha particles and protons, will be essential to disentangle the isoscalar and isovector components of the resonance. wits.ac.zatlabs.ac.za
Search for Other Resonances: Beyond the PDR, the search for other low-energy resonances, such as the Scissors Resonance in deformed nuclei, could provide a more complete picture of the excitation spectrum of samarium isotopes. uio.no
These studies often require sophisticated experimental setups that allow for coincidence measurements of scattered particles and de-exciting gamma rays.
Interdisciplinary Connections: this compound Data for Astrophysical Modeling Refinements
Data on ¹⁴⁴Sm have profound implications for astrophysical modeling, particularly in the context of nucleosynthesis and galactic chemical evolution. Key interdisciplinary connections to be explored further include:
The p-Process of Nucleosynthesis: As one of the few p-only nuclei, ¹⁴⁴Sm serves as a critical benchmark for p-process models. usra.edu Reducing the uncertainties in the nuclear reaction rates involving ¹⁴⁴Sm will lead to more reliable predictions of p-nuclide abundances in stars. iaea.orgindico.global
The ¹⁴⁶Sm-¹⁴²Nd Chronometer: The extinct radionuclide ¹⁴⁶Sm decays to ¹⁴²Nd and provides a valuable tool for dating early Solar System events. usra.edu The initial abundance of ¹⁴⁶Sm is often normalized to that of the stable ¹⁴⁴Sm. Therefore, a precise understanding of the production mechanisms of both isotopes in stars is essential for the accuracy of this chronometer. usra.eduuni-koeln.de Discrepancies in the initial ¹⁴⁶Sm/¹⁴⁴Sm ratio highlight the need for better-constrained nucleosynthesis models. usra.edu
Stellar Models: The refined nuclear data for ¹⁴⁴Sm and related isotopes will be incorporated into stellar evolution and supernova models to improve their predictive power. This includes a better understanding of the conditions (temperature, density) required for the p-process to occur. researchgate.net
The interplay between nuclear physics experiments and astrophysical modeling is a key theme for future research, with each field providing crucial inputs and constraints for the other.
Synergistic Approaches Combining Experimental Data and Advanced Theoretical Frameworks for this compound
The path forward in understanding ¹⁴⁴Sm lies in a synergistic approach that tightly integrates experimental measurements with advanced theoretical calculations. This involves:
Constraining Theoretical Models with Experimental Data: High-precision experimental data on nuclear structure and reaction cross sections will provide stringent constraints on the parameters of theoretical models like the RMF and shell models. sympnp.org
Using Theory to Guide Future Experiments: Theoretical predictions can guide the design of new experiments by identifying the most sensitive observables and the energy regimes where measurements would be most impactful.
Development of Global Models: A major goal is the development of global theoretical models that can accurately describe the properties of a wide range of nuclei, including the exotic ones. Data on ¹⁴⁴Sm will be a crucial piece of this puzzle.
For instance, statistical model codes like TALYS and NON-SMOKER are widely used to calculate reaction cross sections for astrophysical applications. arxiv.orgresearchgate.net The accuracy of these codes depends critically on the input nuclear physics parameters, such as nuclear level densities, gamma-ray strength functions, and optical model potentials. By comparing the predictions of these codes with experimental data for ¹⁴⁴Sm, these parameters can be refined, leading to more reliable calculations for other nuclei where experimental data are scarce. researchgate.nettandfonline.com
Q & A
Q. How can researchers ethically address conflicting data on Sm-144’s environmental impact?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
